5-allyl-3-amino-N-mesityl-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-4,6-dimethyl-5-prop-2-enyl-N-(2,4,6-trimethylphenyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C22H25N3OS/c1-7-8-16-14(5)17-18(23)20(27-22(17)24-15(16)6)21(26)25-19-12(3)9-11(2)10-13(19)4/h7,9-10H,1,8,23H2,2-6H3,(H,25,26)
• InChI Key: ZLBDEPPBESYZML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C2=C(C3=C(S2)N=C(C(=C3C)CC=C)C)N)C
• Molecular Formula: C22H25N3OS
• Molecular Weight: 379.5 g/mol

Description

The compound “5-allyl-3-amino-N-mesityl-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide” is a complex organic molecule. It contains several functional groups including an allyl group, an amino group, a mesityl group, and a carboxamide group. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through methods such as Heck coupling. This involves a palladium-catalyzed cross-coupling reaction, which is commonly used to synthesize complex organic molecules.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thieno[2,3-b]pyridine core suggests a heterocyclic structure with sulfur and nitrogen atoms. The allyl, amino, mesityl, and carboxamide groups would be attached to this core.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For instance, the amino group could participate in acid-base reactions, the allyl group could undergo reactions with electrophiles, and the carboxamide group could be involved in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, its solubility would be affected by the polarity of its functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s being studied as a potential drug, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the precautions needed when handling it.

Future Directions

The future research directions for this compound could involve studying its potential applications, such as its use in the synthesis of other compounds, or its potential biological activity.